Cas no 82695-93-0 ((S)-4-Hydroxy Mephenytoin)

• Product Name: (S)-4-Hydroxy Mephenytoin
• CAS No: 82695-93-0
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 859516
• PubChem ID: 40572060
• Update Time: 2025-10-19

(S)-4-Hydroxy Mephenytoin Chemical and Physical Properties

Names and Identifiers

• (S)-4-Hydroxy Mephenytoin
• (5S)-5-Ethyl-5-(4-hydroxyphenyl)-3-Methyl-2,4-iMidazolidinedione
• (S)-5-Ethyl-5-(4-hydroxyphenyl)-3-Methyl-2,4-iMidazolidinedione
• (5S)-5-Ethyl-5-(4-hydroxyphenyl)-3-methylimidazolidine-2,4-dione
• DTXSID20654509
• CHEBI:196007
• 4'-hydroxymephenytoin
• 82695-93-0
• NS00116808
• 5S)-5-Ethyl-5-(4-hydroxyphenyl)-3-methyl-2,4-imidazolidinedione
• SCHEMBL14067600

• Inchi： 1S/C12H14N2O3/c1-3-12(8-4-6-9(15)7-5-8)10(16)14(2)11(17)13-12/h4-7,15H,3H2,1-2H3,(H,13,17)/t12-/m0/s1
• InChI Key： OQPLORUDZLXXPD-LBPRGKRZSA-N
• SMILES： O=C1[C@@](C2C=CC(=CC=2)O)(CC)NC(N1C)=O

Computed Properties

• Exact Mass: 234.10000
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Melting Point: 188-191°C
• PSA: 69.64000
• LogP: 1.44580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on (S)-4-Hydroxy Mephenytoin

Recent Advances in the Study of (S)-4-Hydroxy Mephenytoin (CAS: 82695-93-0): Implications for Drug Metabolism and Personalized Medicine

The compound (S)-4-Hydroxy Mephenytoin (CAS: 82695-93-0) has garnered significant attention in recent years due to its role as a major metabolite of the anticonvulsant drug mephenytoin. This chiral metabolite is primarily formed via cytochrome P450 2C19 (CYP2C19)-mediated oxidation, making it a critical biomarker for assessing CYP2C19 activity and genetic polymorphisms. Recent studies have further elucidated its pharmacokinetic properties, metabolic pathways, and potential clinical applications, particularly in the context of personalized medicine and drug-drug interactions.

A 2023 study published in the Journal of Pharmacology and Experimental Therapeutics investigated the stereoselective metabolism of mephenytoin, focusing on the enzymatic kinetics of (S)-4-Hydroxy Mephenytoin formation. The research team employed advanced LC-MS/MS techniques to quantify the metabolite in human liver microsomes, revealing significant inter-individual variability in CYP2C19 activity. These findings underscore the importance of (S)-4-Hydroxy Mephenytoin as a phenotypic probe for CYP2C19 function, particularly in populations with known genetic variants affecting drug metabolism.

Another groundbreaking study, published in Drug Metabolism and Disposition in early 2024, explored the potential of (S)-4-Hydroxy Mephenytoin as a predictive biomarker for adverse drug reactions. The researchers conducted a large-scale clinical trial involving over 1,200 patients, demonstrating a strong correlation between low (S)-4-Hydroxy Mephenytoin formation ratios and increased risk of toxicity from CYP2C19 substrate drugs. This research has important implications for dose optimization and therapeutic drug monitoring in clinical practice.

Recent advancements in analytical chemistry have also facilitated more precise quantification of (S)-4-Hydroxy Mephenytoin. A 2023 methodological paper in Analytical and Bioanalytical Chemistry described a novel UHPLC-MS/MS assay with improved sensitivity and specificity for detecting the metabolite in complex biological matrices. This technological innovation enables researchers to study (S)-4-Hydroxy Mephenytoin at lower concentrations and with greater accuracy, opening new avenues for pharmacokinetic research and clinical applications.

From a clinical perspective, the role of (S)-4-Hydroxy Mephenytoin in personalized medicine continues to expand. A recent meta-analysis published in Clinical Pharmacokinetics (2024) synthesized data from 45 studies, confirming its utility as a reliable probe for CYP2C19 phenotyping across diverse ethnic populations. The analysis also highlighted emerging evidence suggesting that (S)-4-Hydroxy Mephenytoin metabolic ratios may predict response to certain psychotropic medications, potentially guiding treatment selection in psychiatry.

Looking forward, researchers are exploring innovative applications of (S)-4-Hydroxy Mephenytoin beyond its traditional role in pharmacogenomics. Preliminary studies presented at the 2024 International Conference on Drug Metabolism suggest its potential as a biomarker for liver function and as a tool for studying drug-drug interactions involving CYP2C19 inhibitors or inducers. These developments position (S)-4-Hydroxy Mephenytoin (CAS: 82695-93-0) as an increasingly valuable compound in both research and clinical settings.